Cas no 95186-47-3 (4-chloro-2-ethynyl-1-methoxybenzene)

4-chloro-2-ethynyl-1-methoxybenzene structure

95186-47-3 structure

Product Name:4-chloro-2-ethynyl-1-methoxybenzene

CAS No:95186-47-3

MF:C₉H₇ClO

MW:166.604281663895

MDL:MFCD11618083

CID:1986119

PubChem ID:23260703

Update Time:2025-04-21

4-chloro-2-ethynyl-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

- 4-chloro-2-ethynyl-1-methoxybenzene
- Benzene, 4-chloro-2-ethynyl-1-methoxy-
- Z1080385510
- SCHEMBL3042839
- AS-41799
- DA-00263
- A1-04203
- DTXSID70631688
- XH0494
- APAHTCMWFKAHJF-UHFFFAOYSA-N
- EN300-193445
- 5-Chloro-2-methoxyphenylacetylene
- MFCD11618083
- 4-Chloro-2-ethynyl-1-methoxy-benzene
- VDA18647
- 95186-47-3
- AKOS012334024
- DTXCID30582440
- MDL： MFCD11618083
- Inchi： 1S/C9H7ClO/c1-3-7-6-8(10)4-5-9(7)11-2/h1,4-6H,2H3
- InChI Key： APAHTCMWFKAHJF-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C#C)C=1)OC

Computed Properties

Exact Mass: 166.0185425g/mol
Monoisotopic Mass: 166.0185425g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 9.2Å²

4-chloro-2-ethynyl-1-methoxybenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	046012-1g	5-Chloro-2-methoxyphenylacetylene	95186-47-3	95%	1g	￡875.00	2022-02-28
TRC	C374165-10mg	4-chloro-2-ethynyl-1-methoxybenzene	95186-47-3		10mg	$ 50.00	2022-04-01
TRC	C374165-50mg	4-chloro-2-ethynyl-1-methoxybenzene	95186-47-3		50mg	$ 185.00	2022-04-01
TRC	C374165-100mg	4-chloro-2-ethynyl-1-methoxybenzene	95186-47-3		100mg	$ 275.00	2022-04-01
Fluorochem	046012-250mg	5-Chloro-2-methoxyphenylacetylene	95186-47-3	95%	250mg	￡350.00	2022-02-28
Alichem	A019090307-250mg	4-Chloro-2-ethynyl-1-methoxybenzene	95186-47-3	95%	250mg	$311.00	2023-08-31
Alichem	A019090307-1g	4-Chloro-2-ethynyl-1-methoxybenzene	95186-47-3	95%	1g	$792.54	2023-08-31
Enamine	EN300-193445-0.05g	4-chloro-2-ethynyl-1-methoxybenzene	95186-47-3	95%	0.05g	$155.0	2023-09-17
Enamine	EN300-193445-0.1g	4-chloro-2-ethynyl-1-methoxybenzene	95186-47-3	95%	0.1g	$232.0	2023-09-17
Enamine	EN300-193445-0.25g	4-chloro-2-ethynyl-1-methoxybenzene	95186-47-3	95%	0.25g	$331.0	2023-09-17

4-chloro-2-ethynyl-1-methoxybenzene Related Literature

1. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
2. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
3. Enantiomerically pure 1,3,2-dioxaborolanes: new reagents for the hydroboration of alkynes

Chem. Commun., 1998, 2651-2652
4. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
5. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

95186-47-3 (4-chloro-2-ethynyl-1-methoxybenzene) Related Products

Recommended suppliers

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Xiamen PinR Bio-tech Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Xiamen PinR Bio-tech Co., Ltd.

钜澜化工科技(青岛)有限公司

Gold Member

Audited Supplier

CN Supplier

Bulk

钜澜化工科技(青岛)有限公司

Suzhou Genelee Bio-Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Suzhou Genelee Bio-Technology Co., Ltd.

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Wuhan ChemNorm Biotech Co.,Ltd.